1-sec-butyl-4-nitro-1H-pyrazole-5-carboxylic acid
Description
Synthesis Analysis
Several synthetic methods exist for the preparation of pyrazoles, including those involving cycloaddition reactions, condensations, and oxidative cyclizations. Notably, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane with terminal alkynes provides pyrazoles. Additionally, one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride yield pyrazoline intermediates, which can be oxidized to pyrazoles. Ruthenium-catalyzed hydrogen transfer reactions of 1,3-diols with arylhydrazines also offer a route to pyrazoles .
Molecular Structure Analysis
The molecular structure of 1-sec-butyl-4-nitro-1H-pyrazole-5-carboxylic acid consists of a pyrazole ring with a sec-butyl group at position 1, a nitro group at position 4, and a carboxylic acid group at position 5. The arrangement of atoms and functional groups determines its chemical properties and reactivity .
Future Directions
: F. Yi, W. Zhao, Z. Wang, X. Bi, Org. Lett., 2019, 21, 3158-3161. : V. Lellek, C.-y. Chen, W. Yang, J. Liu, X. Ji, R. Faessler, Synlett, 2018, 29, 1071-1075. : Y. Zheng, Y. Long, H. Gong, J. Xu, C. Zhang, H. Fu, X. Zheng, H. Chen, R. Li, Org. Lett., 2022, 24, 3878-3883. : Smolecule. Link : ChemicalBook. Link
properties
IUPAC Name |
2-butan-2-yl-4-nitropyrazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O4/c1-3-5(2)10-7(8(12)13)6(4-9-10)11(14)15/h4-5H,3H2,1-2H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZDOAFBGXPZICW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N1C(=C(C=N1)[N+](=O)[O-])C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-sec-butyl-4-nitro-1H-pyrazole-5-carboxylic acid | |
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